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Compound of Interest

Compound Name: 4-Acetylmorpholine

Cat. No.: B157445

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal
of 4-Acetylmorpholine (CAS No. 1696-20-4). Adherence to these procedures is essential for
ensuring the safety of all laboratory personnel and maintaining a secure research environment.
This guide is intended for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling 4-Acetylmorpholine, a comprehensive PPE strategy is mandatory to prevent
exposure.[1][2] This chemical is classified as hazardous, causing serious eye irritation,
potential skin sensitization, and is suspected of damaging fertility or the unborn child.[1][3][4]

Minimum Required PPE:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1]

¢ Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin exposure.[1][5] It is critical to
inspect gloves before use and consult the manufacturer's specifications for chemical
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compatibility and breakthrough times.[5]

o Lab Coat/Protective Clothing: A lab coat or other suitable protective clothing is required to
prevent skin contact.[1][2]

e Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not typically required.[1][5] However, if there is a risk of inhaling
mists, vapors, or sprays, a NIOSH-approved respirator with an appropriate cartridge (e.g.,
type ABEK) should be used.[6][7] In case of a fire, a self-contained breathing apparatus
(SCBA) is essential.[1]

Safe Handling and Operational Plan

A systematic approach to handling 4-Acetylmorpholine minimizes the risk of exposure and
accidents.

Step-by-Step Handling Procedure:
e Preparation:

o Ensure that an eyewash station and a safety shower are in close proximity to the
workstation.[1]

o Verify that the work area is well-ventilated.[1][8]

o Read and understand the Safety Data Sheet (SDS) for 4-Acetylmorpholine before
beginning any work.[1][5]

o Assemble all necessary materials and equipment before handling the chemical.

» Handling:

o

Avoid all direct contact with the skin and eyes.[1][8]

o

Do not breathe in any mist, vapors, or spray.[1][8]

[¢]

Do not ingest the chemical. If swallowed, seek immediate medical assistance.[1][8]

[¢]

Handle in accordance with good industrial hygiene and safety practices.[8]
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e Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[1]
o Remove contaminated clothing and shoes immediately.[5]
o Clean the work area and any equipment used.

In Case of Exposure:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to do. Continue rinsing and seek medical
attention.[1]

» Skin: Wash off immediately with soap and plenty of water while removing all contaminated
clothing and shoes. Get medical attention.[1]

 Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[1]

 Ingestion: Clean the mouth with water and seek immediate medical attention.[1]

Spill and Disposal Plan

Proper management of spills and waste is crucial to prevent environmental contamination and
further exposure.

Spill Response:

Ensure adequate ventilation.[1]

Evacuate personnel from the immediate area.

Wear the appropriate PPE as outlined in Section 1.

Contain the spill using an inert absorbent material such as sand, silica gel, acid binder,
universal binder, or sawdust.[1][5][8]
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o Collect the absorbed material and place it into a suitable, closed container for disposal.[1][5]

[8]
Waste Disposal:
e 4-Acetylmorpholine is considered chemical waste.[1]

o Waste generators are required to determine if the discarded chemical is classified as
hazardous waste and must consult and comply with local, regional, and national hazardous
waste regulations for complete and accurate classification and disposal.[1]

o Dispose of the contents and the container to an approved waste disposal plant.[1]
e Do not allow the chemical to enter the environment.[1][5][8]

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Acetylmorpholine is provided in
the table below for quick reference.

Property Value

Molecular Formula CeH11NO2[3][5][6][8]

Molecular Weight 129.16 g/mol [3][6][8]

Appearance Colorless to light yellow liquid[1][2][5]
Odor Vinegar-like[1][5]

Melting Point 9-14°C/48.2 -57.2 °F[1][2][5]
Boiling Point 240 - 245.5 °C | 464 - 473.9 °F[1][2][5]
Flash Point 122 °C / 251.6 °F (closed cup)[1][5][6]
Density 1.110-1.116 g/mL at 25 °C[1][2]
Water Solubility Miscible[2][5]

Vapor Pressure <0.1 mbar @ 20 °CJ[1]
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Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-
Acetylmorpholine from preparation to disposal.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b157445?utm_src=pdf-body
https://www.benchchem.com/product/b157445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

Handling

v

Post-Handling Emergency

y

Spill Response

Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Acetylmorpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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